Cas no 1553203-92-1 (Ethyl 3-(2-methoxyethyl)-3-methyl-2-propyloxirane-2-carboxylate)

• Product Name: Ethyl 3-(2-methoxyethyl)-3-methyl-2-propyloxirane-2-carboxylate
• CAS No: 1553203-92-1
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 5274823
• Update Time: 2025-05-22

Ethyl 3-(2-methoxyethyl)-3-methyl-2-propyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-methoxyethyl)-3-methyl-2-propyloxirane-2-carboxylate
• Ethyl 3-(2-methoxyethyl)-3-methyl-2-propyloxirane-2-carboxylate

• Inchi： 1S/C12H22O4/c1-5-7-12(10(13)15-6-2)11(3,16-12)8-9-14-4/h5-9H2,1-4H3
• InChI Key： IYUWRXMJDDVEOR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)(CCC)C1(C)CCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 253
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 3-(2-methoxyethyl)-3-methyl-2-propyloxirane-2-carboxylate

Research Brief on Ethyl 3-(2-methoxyethyl)-3-methyl-2-propyloxirane-2-carboxylate (CAS: 1553203-92-1)

Ethyl 3-(2-methoxyethyl)-3-methyl-2-propyloxirane-2-carboxylate (CAS: 1553203-92-1) is a synthetic epoxide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique oxirane ring and ester functionality, has been investigated for its reactivity and biological activity, particularly in the context of enzyme inhibition and prodrug design.

Recent studies have focused on the synthesis and optimization of Ethyl 3-(2-methoxyethyl)-3-methyl-2-propyloxirane-2-carboxylate as a key intermediate in the development of novel therapeutic agents. The compound's structural features, including the methoxyethyl and propyl substituents, contribute to its lipophilicity and metabolic stability, making it a promising candidate for further pharmacological evaluation. Researchers have employed advanced synthetic techniques, such as asymmetric epoxidation and catalytic esterification, to achieve high yields and enantiomeric purity of this compound.

In vitro studies have demonstrated that Ethyl 3-(2-methoxyethyl)-3-methyl-2-propyloxirane-2-carboxylate exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting its potential role in drug-drug interaction studies. Additionally, its reactivity with nucleophiles has been explored for the design of prodrugs, where the epoxide moiety can serve as a masked functional group for targeted drug delivery. These findings highlight the versatility of this compound in medicinal chemistry applications.

Further investigations into the pharmacokinetic properties of Ethyl 3-(2-methoxyethyl)-3-methyl-2-propyloxirane-2-carboxylate have revealed favorable absorption and distribution profiles in preclinical models. The compound's metabolic fate, including hydrolysis of the ester group and ring-opening reactions of the epoxide, has been characterized using mass spectrometry and nuclear magnetic resonance (NMR) techniques. These studies provide valuable insights into the compound's stability and potential metabolites, which are critical for its development as a therapeutic agent.

In conclusion, Ethyl 3-(2-methoxyethyl)-3-methyl-2-propyloxirane-2-carboxylate (CAS: 1553203-92-1) represents a promising scaffold for drug discovery, with demonstrated potential in enzyme inhibition and prodrug design. Ongoing research aims to further elucidate its biological mechanisms and optimize its pharmacological properties for clinical applications. Future studies may explore its utility in combination therapies or as a building block for more complex molecular architectures.